N1-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-N2-(4-methoxybenzyl)oxalamide

• IUPAC Name: N'-[2-(dimethylamino)-2-naphthalen-1-ylethyl]-N-[(4-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C24H27N3O3/c1-27(2)22(21-10-6-8-18-7-4-5-9-20(18)21)16-26-24(29)23(28)25-15-17-11-13-19(30-3)14-12-17/h4-14,22H,15-16H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key: WNIOEMUCTFVFJN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NCC1=CC=C(C=C1)OC)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.5 g/mol

Description

N1-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-N2-(4-methoxybenzyl)oxalamide, also known as DMNO, is a synthetic compound that has gained attention in scientific research due to its potential application in various fields. DMNO is a complex molecule that is synthesized using a multistep process, and its unique chemical structure has led to its use in various research studies.

Scientific Research Applications

Photoinitiators for Polymerization

Photoinitiators play a crucial role in initiating polymerization reactions upon exposure to light. Our compound, with its naphthalimide skeleton and different substituents (bromo group, primary amine, secondary amine, and tertiary amine), has been investigated as a photoinitiator. Specifically:

• .

Anti-HIV Activity

Indole derivatives, including our compound, have been explored for their biological potential. Specifically:

• 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives were synthesized and screened for anti-HIV activity against both HIV-1 (IIIB) and HIV-2 (ROD) strains. .

Nanogels

Our compound has been involved in the preparation of nanogels. Key factors affecting the properties of PDMAEMA-EDMA nanogels include:

• .

3D Printing

The same ANN2-based system can be adapted for 3D printing, opening up possibilities for rapid prototyping and customized manufacturing.